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Compound of Interest

Compound Name: Disperse Red 74

Cat. No.: B3029303 Get Quote

Synthesis of Disperse Red 74: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of the monoazo dye, Disperse Red 74,

through the diazotization of 4-nitrobenzenamine and subsequent coupling with a synthesized

aromatic amine. This document provides detailed experimental protocols, data summaries, and

visual representations of the chemical pathways and workflows.

Overview of Disperse Red 74
Disperse Red 74 is a brilliant yellow-red disperse dye belonging to the single azo class of

compounds. It is primarily used for dyeing and printing on polyester and its blended fabrics.

Understanding its synthesis is crucial for researchers involved in dye chemistry, materials

science, and potentially for the development of related chromophoric structures in other fields.

Chemical Properties
A summary of the key chemical properties of the starting material and the final product is

presented in Table 1.
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Property 4-Nitrobenzenamine Disperse Red 74

Molecular Formula C₆H₆N₂O₂[1][2][3][4] C₂₂H₂₅N₅O₇[5][6]

Molecular Weight 138.12 g/mol [1] 471.46 g/mol [5][6]

CAS Number 100-01-6[1] 61703-11-5[5][6]

Appearance Yellow or brown powder[1]
Dark reddish-brown to purple

powder[5][6]

Solubility
Soluble in ethanol; slightly

soluble in water.

Soluble in ethanol and

acetone.[5][6]

Melting Point 146-149 °C[1][3] Not readily available

Boiling Point 332 °C[1] Not readily available

UV-Vis (λmax) Not applicable 496 nm[6]

Synthesis Pathway
The synthesis of Disperse Red 74 is a two-step process. The first step is the diazotization of 4-

nitrobenzenamine to form a diazonium salt. The second step is the azo coupling of this

diazonium salt with 3-Acetamido-N,N-bis(2-acetoxyethyl)benzeneamine.
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Step 1: Diazotization

Step 2: Azo Coupling

4-Nitrobenzenamine 4-Nitrobenzenediazonium
Salt

NaNO₂, HCl
0-5 °C

Disperse Red 743-Acetamido-N,N-bis
(2-acetoxyethyl)benzeneamine

15-20 °C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


m-Nitroaniline

Ethoxylation with
Ethylene Oxide

Esterification with
Acetic Anhydride

Catalytic Hydrogenation
(Reduction of Nitro Group)

Acetylation

3-Acetamido-N,N-bis
(2-acetoxyethyl)benzeneamine
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Start

Prepare Reagent Solutions
(4-Nitrobenzenamine, NaNO₂, Coupling Component)

Diazotization
(0-5 °C)

Azo Coupling
(15-20 °C)

Isolate Crude Product
(Filtration)

Purify Product
(Washing, Drying)

Analytical Characterization
(HPLC, UV-Vis, NMR, IR, MS)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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